Cas no 1806971-96-9 (2-Bromo-3-chloromethyl-6-cyanobenzoic acid)

• Product Name: 2-Bromo-3-chloromethyl-6-cyanobenzoic acid
• CAS No: 1806971-96-9
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4946528
• Update Time: 2025-06-08

2-Bromo-3-chloromethyl-6-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloromethyl-6-cyanobenzoic acid

• Inchi： 1S/C9H5BrClNO2/c10-8-5(3-11)1-2-6(4-12)7(8)9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： FRKBDAJDSYDANE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C#N)C=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-3-chloromethyl-6-cyanobenzoic acid

Recent Advances in the Application of 2-Bromo-3-chloromethyl-6-cyanobenzoic Acid (CAS: 1806971-96-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-chloromethyl-6-cyanobenzoic acid (CAS: 1806971-96-9) has recently emerged as a versatile intermediate in chemical biology and pharmaceutical research. This compound, characterized by its unique bromo, chloromethyl, and cyano functional groups, has demonstrated significant potential in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of enzyme inhibitors, targeted drug delivery systems, and as a key building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Bromo-3-chloromethyl-6-cyanobenzoic acid as a precursor for the synthesis of covalent kinase inhibitors. The researchers successfully utilized the reactive chloromethyl group to create irreversible inhibitors targeting EGFR mutations, showing promising results in overcoming drug resistance in non-small cell lung cancer models. The study reported a 40% improvement in binding affinity compared to previous generation inhibitors.

In the field of antibiotic development, a team from the University of Cambridge recently employed this compound in the synthesis of novel β-lactamase inhibitors. The bromo and cyano groups were found to be particularly effective in enhancing the electrophilicity of the β-lactam ring, resulting in compounds with improved activity against extended-spectrum β-lactamases (ESBLs). These findings were published in Antimicrobial Agents and Chemotherapy in early 2024.

The pharmaceutical industry has also shown increasing interest in this compound for its potential in PROTAC (Proteolysis Targeting Chimera) development. A recent patent application (WO202318765A1) describes its use as a linker component, where the chloromethyl group enables efficient conjugation to E3 ligase ligands while maintaining optimal physicochemical properties for cellular permeability.

From a chemical biology perspective, researchers at Scripps Research Institute have utilized 2-Bromo-3-chloromethyl-6-cyanobenzoic acid to develop activity-based probes for studying cysteine proteases. The compound's reactivity profile allows for selective labeling of active enzyme sites, providing valuable tools for target identification and validation in drug discovery programs.

While the compound shows significant promise, recent studies have also addressed challenges in its handling and storage. A 2024 publication in Organic Process Research & Development emphasized the importance of moisture control during synthesis, as the chloromethyl group demonstrates sensitivity to hydrolysis. The authors proposed optimized storage conditions at -20°C under nitrogen atmosphere to maintain compound stability.

Looking forward, the unique reactivity profile of 2-Bromo-3-chloromethyl-6-cyanobenzoic acid continues to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in antibody-drug conjugates (ADCs) and as a scaffold for developing covalent protein degraders. The compound's versatility and the recent surge in publications suggest it will remain an important tool in chemical biology and drug discovery for years to come.